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Compound of Interest

Compound Name: Scytalol C

Cat. No.: B15597107

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and

spectrometric data for Scytalol C, a naphthalenone derivative isolated from an ascomycetous

fungus. The data presented herein is essential for the identification, characterization, and

further development of this natural product. The information is based on the findings published

in "Balticols A-F, New Naphthalenone Derivatives with Antiviral Activity, from an Ascomycetous

Fungus" in Chemistry & Biodiversity, 2009, 6, 127-137.

Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) was employed

to determine the elemental composition and exact mass of Scytalol C.
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Parameter Observed Value

Ionization Mode ESI

Mass Analyzer Not Specified in the source

Formula C₁₂H₁₄O₅

Calculated Mass [M+H]⁺ 239.0914

Measured Mass [M+H]⁺ 239.0914

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The structure of Scytalol C was elucidated using one- and two-dimensional NMR

spectroscopy. The ¹H and ¹³C NMR data were acquired in CDCl₃.

¹H NMR Spectroscopic Data (600 MHz, CDCl₃)
Position

Chemical Shift (δ)
[ppm]

Multiplicity
Coupling Constant
(J) [Hz]

2 2.80 dd 17.5, 4.8

2 2.95 dd 17.5, 6.4

3 4.35 m

4 4.60 d 3.2

5 7.10 d 8.8

7 6.65 d 2.6

8 7.58 dd 8.8, 2.6

11 3.80 s

12 1.45 s

¹³C NMR Spectroscopic Data (150 MHz, CDCl₃)
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Position Chemical Shift (δ) [ppm]

1 197.8

2 45.2

3 68.1

4 76.5

4a 129.8

5 120.5

6 162.1

7 108.2

8 130.4

8a 114.8

11 55.9

12 25.4

Infrared (IR) Spectroscopic Data
The primary literature source for Scytalol C does not provide specific Infrared (IR)

spectroscopic data.

Experimental Protocols
General Experimental Procedures
NMR spectra were recorded on a Bruker ARX 600 spectrometer. Chemical shifts are reported

in ppm (δ) and are referenced to the solvent signals for CDCl₃ (¹H: δ = 7.26 ppm; ¹³C: δ = 77.0

ppm). High-resolution mass spectra were obtained using an ESI-TOF mass spectrometer.

Isolation of Scytalol C
The producing fungal strain was cultured on Hagem broth at room temperature for 19 days.

The mycelium and fermentation broth were separated by filtration. The culture broth was
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extracted with ethyl acetate (EtOAc), and the resulting extract was subjected to silica gel

column chromatography. Further purification by reversed-phase high-performance liquid

chromatography (RP-HPLC) yielded pure Scytalol C.

Experimental Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of Scytalol C.
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To cite this document: BenchChem. [Spectroscopic and Spectrometric Characterization of
Scytalol C: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597107/docs#spectroscopic-and-spectrometric-
characterization-of-scytalol-c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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